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Introduction
Acetaldehyde, 2,4-dinitrophenylhydrazone (Acetaldehyde-DNPH) is a crystalline organic

compound that is the product of a condensation reaction between acetaldehyde and 2,4-

dinitrophenylhydrazine. This reaction is a cornerstone of classical qualitative organic analysis,

known as Brady's test, used for the detection of carbonyl functional groups in aldehydes and

ketones.[1] The formation of the brightly colored yellow, orange, or red precipitate of the

hydrazone serves as a positive indicator.[1]

Beyond its qualitative use, Acetaldehyde-DNPH is a critical derivative for the quantitative

analysis of acetaldehyde, a volatile organic compound of significant interest in environmental

monitoring, food science, and as a potential impurity in pharmaceutical products. Acetaldehyde

is classified as a carcinogen and is found in tobacco smoke, industrial emissions, and as a

metabolic product.[2][3] The derivatization to its DNPH form enhances its stability and allows

for sensitive detection using techniques like High-Performance Liquid Chromatography (HPLC)

and Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5] This guide provides a

comprehensive overview of its physical and chemical properties, spectroscopic data, and

detailed experimental protocols relevant to its synthesis and analysis.
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Chemical Identity and Structure
Acetaldehyde, 2,4-dinitrophenylhydrazone is systematically named N-[(E)-

ethylideneamino]-2,4-dinitroaniline.[6] The structure consists of an ethylidene group (=CHCH₃)

attached to a 2,4-dinitrophenylhydrazine moiety.

Molecular Formula: C₈H₈N₄O₄[7]

CAS Number: 1019-57-4[7]

Synonyms: Ethanal-2,4-dinitrophenylhydrazone, Acetaldehyde-DNPH[7][8]

Physical and Chemical Properties
The compound exists as a solid powder or crystals. Its physical properties are summarized in

the table below. A notable characteristic is the variability in its reported melting point, which is

often attributed to the presence of different geometric isomers (E/Z) or crystalline forms,

influenced by the preparation and recrystallization conditions.[9][10]

Table 1: Physical Properties of Acetaldehyde, 2,4-
dinitrophenylhydrazone
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Property Value Source(s)

Molecular Weight 224.17 g/mol [7]

Appearance Powder or crystals

Melting Point 165-168 °C

164 °C [11]

154 °C [7]

Note: Multiple melting points

(147°C, 157°C, 162°C) have

been reported, likely due to

isomeric differences.

[10]

Boiling Point 382.5 ± 42.0 °C (Predicted) [11]

Density 1.47 ± 0.1 g/cm³ (Predicted) [11]

Storage Temperature Room temperature or 2-8°C [11]

Isomerism
Acetaldehyde-DNPH can exist as E and Z geometric isomers around the C=N double bond.

The E-isomer is generally more stable. The presence of acid can catalyze the isomerization

between the two forms, leading to an equilibrium mixture.[9] This is a critical consideration for

chromatographic analysis, as the isomers may resolve into separate peaks. The equilibrium

Z/E isomer ratio for acetaldehyde-2,4-dinitrophenylhydrazine has been reported to be

approximately 0.309.[9]

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and quantification of Acetaldehyde-

DNPH.

Table 2: Spectroscopic Properties of Acetaldehyde, 2,4-
dinitrophenylhydrazone
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Spectroscopic Technique Key Data Source(s)

UV-Vis Spectroscopy λmax (E-isomer): 365 nm [9]

λmax (Z-isomer): 360 nm [9]

Mass Spectrometry (MS) Molecular Ion (M⁺): m/z 224 [12][13]

Infrared (IR) Spectroscopy
Data available from NIST and

other databases.
[7][14][15]

Nuclear Magnetic Resonance

(NMR)

¹H NMR and ¹³C NMR spectral

data are available.
[14][16]

Experimental Protocols
Synthesis of Acetaldehyde, 2,4-dinitrophenylhydrazone
(Brady's Test)
This protocol describes the standard laboratory synthesis, which is also the basis for the

qualitative test for aldehydes and ketones.

Reagents:

Acetaldehyde (Ethanal)[17]

Brady's Reagent: A solution of 2,4-dinitrophenylhydrazine (DNPH) in methanol and

concentrated sulfuric acid.[1] Alternatively, a solution can be prepared by dissolving 0.5 g of

DNPH in 10 cm³ of concentrated sulfuric acid and carefully adding this to a mixture of 15 cm³

of ethanol and 5 cm³ of deionized water.[17]

Procedure:

Dissolve a small quantity of acetaldehyde in a suitable solvent like ethanol.

Add a few drops of Brady's reagent to the acetaldehyde solution.

Agitate the mixture. The formation of an immediate yellow-to-orange precipitate indicates the

presence of acetaldehyde.[17]
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Isolate the solid product (Acetaldehyde, 2,4-dinitrophenylhydrazone) by suction filtration.

Wash the crystals with a small amount of cold ethanol to remove any unreacted starting

material.

The crude product can be purified by recrystallization.

Synthesis of Acetaldehyde-DNPH

Acetaldehyde
(CH₃CHO)

2,4-Dinitrophenylhydrazine
(Brady's Reagent)

H₂SO₄

(Acid Catalyst)

catalyzes

Acetaldehyde, 2,4-dinitrophenylhydrazone
(Precipitate)

Water
(H₂O)

 

+
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Caption: Reaction workflow for the synthesis of Acetaldehyde-DNPH.

Purification by Recrystallization
Solvents:

Ethanol, n-butyl alcohol, or benzene have been reported for recrystallization.[10]

Procedure:

Transfer the crude Acetaldehyde-DNPH crystals to an Erlenmeyer flask.
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Add the minimum amount of hot ethanol required to fully dissolve the solid.

If the solid does not dissolve completely, a small amount of a more polar solvent like ethyl

acetate can be added dropwise.[18]

Allow the solution to cool slowly to room temperature.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by suction filtration.

Dry the crystals. The melting point can be taken to assess purity. A sharp melting point close

to the literature value for the stable isomer (e.g., 165-168 °C) indicates high purity.

Analytical Workflow for Quantification
This workflow outlines the typical steps for analyzing acetaldehyde in a sample matrix (e.g., air,

water, or a drug product) by derivatizing it to Acetaldehyde-DNPH followed by LC-MS analysis.

[4]

Methodology:

Sample Collection/Preparation: Acetaldehyde from the sample is trapped on a solid-phase

extraction (SPE) cartridge coated with 2,4-dinitrophenylhydrazine.[4][19] The reaction occurs

on the cartridge to form the DNPH derivative.

Elution: The formed Acetaldehyde-DNPH is eluted from the cartridge with a suitable solvent,

typically acetonitrile.[4]

Chromatographic Separation: The eluent is injected into an HPLC system, often with a C18

column. A mobile phase, such as an acetonitrile-water mixture, is used to separate the

Acetaldehyde-DNPH from other components.[4]

Detection and Quantification: The separated derivative is detected by a UV detector (at ~365

nm) or a mass spectrometer.[9] Mass spectrometry provides higher selectivity and sensitivity,

monitoring for the characteristic molecular ion at m/z 224.[12]
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LC-MS Analytical Workflow for Acetaldehyde

Sample Preparation
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Caption: General workflow for acetaldehyde analysis via DNPH derivatization.

Safety Information
Acetaldehyde, 2,4-dinitrophenylhydrazone should be handled with appropriate safety

precautions in a laboratory setting.
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Hazard Classifications: Acute toxicity (oral).

GHS Pictograms: GHS07 (Exclamation Mark).

Hazard Statements: H302 (Harmful if swallowed).

Precautionary Statements: P264 (Wash hands thoroughly after handling), P270 (Do not eat,

drink or smoke when using this product), P301 + P312 (IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell).

The starting material, 2,4-dinitrophenylhydrazine, is flammable and can be explosive when

completely dry.[17] It should be handled as a wetted powder.[1] Acetaldehyde is highly

flammable, a suspected carcinogen, and an irritant.[2][17] All manipulations should be

performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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